Cas no 1804462-46-1 (Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetate)

• Product Name: Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetate
• CAS No: 1804462-46-1
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4870301
• Update Time: 2025-06-15

Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-2-17-7(15)3-6-9(16)8(10(12)13)5(11)4-14-6/h4,10,16H,2-3H2,1H3
• InChI Key： NJDXLKRWHLWFRA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1C(F)F)O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetate

Recent Advances in the Study of Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS: 1804462-46-1)

Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS: 1804462-46-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine backbone and functional groups, has been the subject of recent investigations due to its potential applications in drug discovery and development. The presence of chloro, difluoromethyl, and hydroxyl substituents on the pyridine ring makes it a versatile intermediate for the synthesis of biologically active compounds, particularly in the development of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetate, with an emphasis on improving yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These efforts are crucial for ensuring the reproducibility and scalability of the synthesis process, which is essential for its potential industrial applications.

One of the key areas of interest is the compound's role as a precursor in the synthesis of more complex molecules with potential pharmacological activity. For instance, derivatives of Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetate have been explored for their inhibitory effects on specific enzymes involved in inflammatory pathways. Preliminary in vitro studies have shown promising results, suggesting that these derivatives could be developed into anti-inflammatory agents with improved efficacy and reduced side effects compared to existing drugs.

In addition to its potential therapeutic applications, the compound has also been investigated for its physicochemical properties. Studies have examined its solubility, stability, and reactivity under various conditions, providing valuable insights for formulation development. Understanding these properties is critical for optimizing the compound's performance in drug delivery systems and ensuring its stability during storage and administration.

Another notable aspect of the research on Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetate is its use in medicinal chemistry. Researchers have utilized this compound as a building block for the design of new chemical entities with enhanced bioactivity. By modifying its functional groups, scientists have been able to create libraries of analogs, which are then screened for their biological activity. This approach has led to the identification of several lead compounds with potential applications in treating diseases such as cancer and infectious diseases.

Despite the promising findings, challenges remain in the development of Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetate and its derivatives. Issues such as metabolic stability, bioavailability, and toxicity need to be addressed in future studies. Researchers are also exploring novel synthetic routes to improve the efficiency and sustainability of the production process, aligning with the growing demand for green chemistry practices in the pharmaceutical industry.

In conclusion, Ethyl 5-chloro-4-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS: 1804462-46-1) represents a valuable compound in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a promising candidate for the development of new therapeutic agents. Ongoing research efforts are expected to further elucidate its potential and overcome existing challenges, paving the way for its successful translation into clinical applications.